1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid is a multifunctional pyrrolidine derivative featuring dual carbamate protecting groups (benzyloxycarbonyl [Cbz] and tert-butoxycarbonyl [Boc]), a pyrazole-methyl substituent, and a thiophene moiety. This compound is likely an intermediate in medicinal chemistry or peptide synthesis, leveraging the Boc and Cbz groups for orthogonal protection strategies . Its structural complexity enables comparisons with analogs in terms of reactivity, stability, and physicochemical properties.
Properties
Molecular Formula |
C26H29N3O6S |
|---|---|
Molecular Weight |
511.6 g/mol |
IUPAC Name |
5-[(2-methylpropan-2-yl)oxycarbonyl]-1-phenylmethoxycarbonyl-5-(pyrazol-1-ylmethyl)-2-thiophen-2-ylpyrrolidine-3-carboxylic acid |
InChI |
InChI=1S/C26H29N3O6S/c1-25(2,3)35-23(32)26(17-28-13-8-12-27-28)15-19(22(30)31)21(20-11-7-14-36-20)29(26)24(33)34-16-18-9-5-4-6-10-18/h4-14,19,21H,15-17H2,1-3H3,(H,30,31) |
InChI Key |
GNTAWJCNJONINB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)C1(CC(C(N1C(=O)OCC2=CC=CC=C2)C3=CC=CS3)C(=O)O)CN4C=CC=N4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid involves multiple steps, each requiring specific reagents and conditions The benzyloxycarbonyl and tert-butoxycarbonyl groups are then added to protect the amine functionalities during subsequent reactions
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of automated synthesis equipment and continuous flow reactors to streamline the process and ensure consistent quality.
Chemical Reactions Analysis
Types of Reactions
1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.
Reduction: The carboxylic acid group can be reduced to an alcohol.
Substitution: The benzyloxycarbonyl and tert-butoxycarbonyl groups can be substituted with other protecting groups or functional groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired outcome.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the thiophene ring would yield sulfoxides or sulfones, while reduction of the carboxylic acid group would yield an alcohol.
Scientific Research Applications
1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential interactions with biological molecules and its effects on cellular processes.
Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound’s various functional groups allow it to bind to different proteins and enzymes, potentially inhibiting or activating their functions. This can lead to changes in cellular processes and physiological effects.
Comparison with Similar Compounds
Core Pyrrolidine Derivatives with Dual Protecting Groups
- Compound A: (R)-1-(tert-Butoxycarbonyl)-2-phenethylpyrrolidine-2-carboxylic acid Key Differences: Lacks pyrazole-methyl and thiophenyl groups; features a phenethyl substituent. Molecular Formula: C₁₈H₂₅NO₄ vs. the target compound’s estimated formula (C₂₅H₂₇N₃O₆S). Stability: Boc groups are base-sensitive, while Cbz requires hydrogenolysis. The absence of a thiophene in Compound A reduces sulfur-related reactivity (e.g., oxidation) .
Pyrazole-Containing Analogs
- Compound B : 1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-imidazol-1-yl)methyl]-2-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid
- Key Differences : Replaces pyrazole with imidazole and thiophene with thiazole.
- Impact :
- Electronic Effects : Thiazole’s nitrogen enhances polarity vs. thiophene’s sulfur-driven hydrophobicity.
- Hydrogen Bonding: Imidazole offers two H-bond donors vs. pyrazole’s one, altering solubility and target interactions .
Boc-Protected Pyrrolidine Carboxylates
- Compound C: Ethyl 1-[(tert-butoxycarbonyl)amino]-2-methyl-5-(1-methyl-1H-indol-3-yl)-4-[(1-methyl-1H-indol-3-yl)carbonyl]-1H-pyrrole-3-carboxylate (10a) Key Differences: Pyrrole core instead of pyrrolidine; indole substituents instead of thiophene/pyrazole. Synthesis: Copper-catalyzed reactions in THF (similar conditions may apply to the target compound’s synthesis) . Melting Point: 169–173°C (target compound’s MP likely higher due to increased rigidity from dual protection).
Table 1. Structural and Functional Comparison
Functional Group Analysis
- Boc vs. Cbz Protection: Boc: Stable under basic conditions but cleaved by TFA. Ideal for stepwise synthesis . Cbz: Removed via hydrogenolysis; incompatible with sulfur-containing groups (e.g., thiophene) under H₂/Pd, necessitating careful deprotection sequencing .
- Thiophene vs. Thiazole :
- Pyrazole vs. Imidazole :
- Pyrazole’s two adjacent nitrogen atoms create a planar structure, influencing binding affinity in drug design compared to imidazole’s H-bonding versatility .
Biological Activity
The compound 1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid is a complex organic molecule that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article aims to provide a comprehensive overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.
Molecular Characteristics
- Molecular Formula : C26H29N3O6S
- Molecular Weight : 511.59 g/mol
- CAS Number : 1955506-65-6
- MDL Number : MFCD30180567
The compound features a pyrrolidine core substituted with various functional groups, including a benzyloxy carbonyl group and a tert-butoxy carbonyl group, which may influence its biological activity.
Antimicrobial Activity
Recent studies have highlighted the compound's potential antimicrobial properties. For instance, derivatives of similar structures have been shown to exhibit significant antibacterial activity against various strains of bacteria, including Gram-positive and Gram-negative bacteria. The mechanism often involves the disruption of bacterial DNA synthesis or cell wall integrity, leading to cell death .
| Bacterial Strain | Activity Observed |
|---|---|
| Staphylococcus aureus | High |
| Escherichia coli | Moderate |
| Klebsiella pneumoniae | Low |
The proposed mechanism of action for compounds related to this structure includes:
- DNA Interference : Similar compounds have been shown to generate reactive intermediates that can cause DNA strand breaks .
- Cell Membrane Disruption : The presence of hydrophobic groups may facilitate interaction with bacterial membranes, compromising their integrity .
Study 1: Synthesis and Evaluation
A recent study synthesized various derivatives based on this compound structure and evaluated their antibacterial properties using the agar disc diffusion method. The results indicated that certain modifications significantly enhanced antibacterial activity against resistant strains like MRSA (Methicillin-resistant Staphylococcus aureus) .
Study 2: In Vivo Testing
Another investigation involved in vivo testing on animal models to assess the therapeutic efficacy of this compound in treating infections caused by resistant bacteria. Results showed a marked reduction in bacterial load in treated subjects compared to controls, indicating promising therapeutic potential .
Anticancer Potential
Preliminary research suggests that this compound may also exhibit anticancer properties. Similar structures have been reported to inhibit cancer cell proliferation through various pathways, including apoptosis induction and cell cycle arrest . Further studies are needed to elucidate these effects specifically for this compound.
Neuroprotective Effects
Some derivatives have been explored for neuroprotective effects, particularly in models of neurodegenerative diseases. The ability to modulate G protein-coupled receptor (GPCR) pathways suggests potential applications in treating conditions like Alzheimer's disease .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
